Cas no 710311-95-8 (1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-p-tolylurea)

• Product Name: 1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-p-tolylurea
• CAS No: 710311-95-8
• MF: C₁₀H₁₀N₄OS₂
• MW: 266.342598438263
• CID: 2166710
• PubChem ID: 4522685
• Update Time: 2025-04-21

1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-p-tolylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-Mercapto-1,3,4-thiadiazol-2-yl)-3-p-tolylurea
• 710311-95-8
• AKOS024381717
• 1-(4-methylphenyl)-3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)urea
• DB-225724

• Inchi： 1S/C10H10N4OS2/c1-6-2-4-7(5-3-6)11-8(15)12-9-13-14-10(16)17-9/h2-5H,1H3,(H,14,16)(H2,11,12,13,15)
• InChI Key： RNNPEQDKVQVHQA-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(NC1C=CC(C)=CC=1)=O)=S

Computed Properties

• Exact Mass: 266.02960330Da
• Monoisotopic Mass: 266.02960330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų